4,5,6,7-tetrachloro-2-(2,3-dichlorophenyl)-1H-isoindole-1,3(2H)-dione
Overview
Description
4,5,6,7-tetrachloro-2-(2,3-dichlorophenyl)-1H-isoindole-1,3(2H)-dione, commonly referred to as TCDD, is a highly toxic compound that has been studied extensively in the scientific community. It is a member of the dioxin family, which are a group of compounds that are known for their toxic effects on humans and the environment. TCDD is one of the most toxic compounds known, and has been linked to a number of serious health conditions. It is a persistent organic pollutant, meaning that it does not degrade in the environment and can accumulate in the food chain.
Scientific Research Applications
Fungicide in Agriculture
TECLOFTALAM METABOLITE is used as a fungicide . It has been determined in brown rice, where it was extracted and re-extracted with acetone and ethyl acetate . This suggests its potential use in the agriculture industry to protect crops from fungal diseases.
Food Safety
The compound has been used in the determination of fungicide residues in food products . This application is crucial in ensuring food safety and compliance with regulatory standards.
Cancer Research
One of the potential applications of TECLOFTALAM METABOLITE is in the field of cancer research. It has been shown to exhibit potent anti-cancer activity, inhibiting the growth and proliferation of cancer cells.
Chemical Synthesis
TECLOFTALAM METABOLITE is a versatile building block used in various chemical reactions . It enables access to a wide range of derivatives, which can be used in different applications .
Biosensing and Bioimaging
The compound has been used in biosensing and bioimaging applications . Its unique properties make it suitable for these applications, which are crucial in biomedical research and diagnostics .
Electronics and Photopolymerization
TECLOFTALAM METABOLITE has found applications in electronics and photopolymerization . Its electron-accepting properties make it useful in the design of dyes for solar cells, photoinitiators of polymerization, and chromophores for non-linear optical applications .
Mechanism of Action
Target of Action
Research utilizing tecloftalam has provided significant insights into the molecular interactions between herbicides and their target enzymes .
Mode of Action
The exact mode of action of Tecloftalam Metabolite remains unclear due to the lack of specific data . It is known that tecloftalam metabolite inhibits the growth of bacteria , suggesting that it may interact with bacterial proteins or enzymes to exert its effects.
Biochemical Pathways
Given its antibacterial properties , it likely interferes with essential bacterial processes such as cell wall synthesis, protein synthesis, or DNA replication.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Tecloftalam Metabolite is currently unavailable
Result of Action
Its antibacterial properties suggest that it likely leads to bacterial cell death .
properties
IUPAC Name |
4,5,6,7-tetrachloro-2-(2,3-dichlorophenyl)isoindole-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H3Cl6NO2/c15-4-2-1-3-5(8(4)16)21-13(22)6-7(14(21)23)10(18)12(20)11(19)9(6)17/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEUXEQLXCFSNPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)N2C(=O)C3=C(C2=O)C(=C(C(=C3Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H3Cl6NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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